1-({[5-(2-Methyl-3-furyl)-1,3,4-oxadiazol-2-yl]thio}acetyl)piperidine

• Molecular Formula: C14H17N3O3S
• Molecular Weight: 307.37 g/mol
• IUPAC Name: 2-[[5-(2-methylfuran-3-yl)-1,3,4-oxadiazol-2-yl]sulfanyl]-1-piperidin-1-ylethanone
• InChI: InChI=1S/C14H17N3O3S/c1-10-11(5-8-19-10)13-15-16-14(20-13)21-9-12(18)17-6-3-2-4-7-17/h5,8H,2-4,6-7,9H2,1H3
• InChI Key: CBTFRBKQPJAHOD-UHFFFAOYSA-N
• SMILES: CC1=C(C=CO1)C2=NN=C(O2)SCC(=O)N3CCCCC3
• solubility: 38.8 [ug/mL]

Description

1-({[5-(2-Methyl-3-furyl)-1,3,4-oxadiazol-2-yl]thio}acetyl)piperidine is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a thioester derivative of piperidine and oxadiazole, which has been synthesized using different methods.

Scientific Research Applications

1-({[5-(2-Methyl-3-furyl)-1,3,4-oxadiazol-2-yl]thio}acetyl)piperidine has been extensively studied for its potential applications in various fields. In medicinal chemistry, this compound has shown promising results in the treatment of various diseases such as cancer, inflammation, and neurodegenerative disorders. It has also been studied as a potential antimicrobial agent.

Mechanism of Action

The mechanism of action of 1-({[5-(2-Methyl-3-furyl)-1,3,4-oxadiazol-2-yl]thio}acetyl)piperidine is not fully understood. However, it has been reported to inhibit the activity of certain enzymes and proteins, which are involved in the pathogenesis of various diseases. For example, it has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is involved in the production of pro-inflammatory mediators.
Biochemical and Physiological Effects
1-({[5-(2-Methyl-3-furyl)-1,3,4-oxadiazol-2-yl]thio}acetyl)piperidine has been reported to have various biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the growth of cancer cells and reduce the production of pro-inflammatory mediators. In vivo studies have also shown that this compound can reduce inflammation and oxidative stress in animal models of various diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 1-({[5-(2-Methyl-3-furyl)-1,3,4-oxadiazol-2-yl]thio}acetyl)piperidine in lab experiments include its high potency and selectivity towards certain enzymes and proteins. However, the limitations of using this compound include its poor solubility and stability, which can affect its bioavailability and efficacy.

Future Directions

There are several future directions for the research on 1-({[5-(2-Methyl-3-furyl)-1,3,4-oxadiazol-2-yl]thio}acetyl)piperidine. One potential direction is to study the structure-activity relationships of this compound to identify more potent and selective analogs. Another direction is to investigate the pharmacokinetics and pharmacodynamics of this compound in vivo to optimize its dosing and administration. Additionally, this compound can be further studied for its potential applications in other fields such as agriculture and material science.
Conclusion
In conclusion, 1-({[5-(2-Methyl-3-furyl)-1,3,4-oxadiazol-2-yl]thio}acetyl)piperidine is a promising chemical compound that has potential applications in various fields. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research on this compound can lead to the development of more effective treatments for various diseases and the discovery of new applications in other fields.

Synthesis Methods

The synthesis of 1-({[5-(2-Methyl-3-furyl)-1,3,4-oxadiazol-2-yl]thio}acetyl)piperidine has been reported in the literature using different methods. One of the most commonly used methods is the reaction of piperidine with 5-(2-methyl-3-furyl)-1,3,4-oxadiazole-2-thiol in the presence of acetic anhydride and triethylamine. This reaction leads to the formation of the thioester derivative of piperidine and oxadiazole.